![molecular formula C18H24N2O5 B5349217 2-(5-carboxy-2-methoxybenzyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B5349217.png)
2-(5-carboxy-2-methoxybenzyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-carboxy-2-methoxybenzyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as CBDM, and it was first synthesized in the early 2000s. Since then, researchers have been exploring the various properties and potential uses of CBDM in scientific research.
Mechanism of Action
The mechanism of action of CBDM is not yet fully understood. However, researchers believe that it binds to certain proteins in the brain, which allows it to selectively label specific types of neurons.
Biochemical and Physiological Effects:
CBDM does not have any known biochemical or physiological effects on the body. It is a synthetic compound that is designed specifically for use in scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of CBDM is its ability to selectively label and visualize certain types of neurons in the brain. This makes it a valuable tool for studying brain function and development. However, CBDM does have some limitations. For example, it is not effective for labeling all types of neurons, and it may not work in all experimental conditions.
Future Directions
There are several potential future directions for research on CBDM. One area of interest is the development of new compounds that are similar to CBDM but have different properties or applications. Another area of interest is the use of CBDM in combination with other imaging techniques, such as magnetic resonance imaging (MRI) or positron emission tomography (PET), to gain a more complete understanding of brain function and development. Additionally, researchers may explore the potential therapeutic applications of CBDM in the treatment of neurological disorders.
Synthesis Methods
The synthesis of CBDM involves several steps, including the reaction of 2,8-diazaspiro[4.5]decane with 5-carboxy-2-methoxybenzyl chloride. This reaction is typically carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dichloromethane. The final product is purified using column chromatography.
Scientific Research Applications
CBDM has been studied for its potential applications in scientific research, particularly in the field of neuroscience. Researchers have found that CBDM can be used to selectively label and visualize certain types of neurons in the brain. This makes it a valuable tool for studying brain function and development.
properties
IUPAC Name |
2-[(5-carboxy-2-methoxyphenyl)methyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O5/c1-25-15-3-2-12(16(21)22)8-13(15)10-20-11-18(4-6-19-7-5-18)9-14(20)17(23)24/h2-3,8,14,19H,4-7,9-11H2,1H3,(H,21,22)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WORDJMKKWLCTNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)CN2CC3(CCNCC3)CC2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.